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Compound of Interest

Compound Name: CER8-d9

Cat. No.: B11936655 Get Quote

For researchers, scientists, and drug development professionals utilizing CER8-d9, a

deuterated analog of ceramide, ensuring the quality and purity of the compound is paramount

for reliable experimental outcomes. This guide provides a comparative overview of the

certificate of analysis data for CER8-d9 from various suppliers, alongside detailed experimental

protocols for its analysis.

Data Presentation: Quantitative Comparison of
CER8-d9
The following table summarizes the quantitative data for CER8-d9 as provided by prominent

suppliers in their product specifications and available certificates of analysis. It is important to

note that a complete, batch-specific Certificate of Analysis containing detailed analytical results

was not publicly available from all suppliers at the time of this review. The data presented here

is based on the product specification sheets.
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Parameter
Avanti Polar Lipids
(Product ID:
860846P)

CymitQuimica
MedChemExpress
(Product ID: HY-
146941S)

Purity >99% (TLC) ≥95% Not Specified

Molecular Formula C₃₄H₅₈D₉NO₄ C₃₄H₅₈D₉NO₄ C₃₄H₅₈D₉NO₄

Molecular Weight 562.96 g/mol 562.96 g/mol 562.96 g/mol

Physical Form Powder Not Specified Solid

Storage Conditions -20°C -20°C
-20°C, protect from

light

CAS Number 2260670-29-7 2260670-29-7 2260670-29-7

Note: While a specific Certificate of Analysis for CER8-d9 was not available, a representative

Certificate of Analysis for a related deuterated lipid from Avanti Polar Lipids indicates that their

analyses typically include Thin Layer Chromatography (TLC), Gas Chromatography-Flame

Ionization Detection of Fatty Acid Methyl Esters (GC-FAME), Mass Spectrometry, and Proton

NMR to confirm structure and purity.

Experimental Protocols
The analysis of ceramides like CER8-d9 typically involves chromatographic and spectrometric

techniques to ensure identity, purity, and quantity. Below are detailed methodologies for key

experiments.

Thin-Layer Chromatography (TLC) for Purity
Assessment
TLC is a common method for assessing the purity of lipid samples.

Stationary Phase: Silica gel 60 F254 plate.

Mobile Phase: A solvent system of chloroform:methanol:acetic acid (90:9:1, v/v/v) is often

effective for separating ceramides from other lipids.
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Sample Preparation: Dissolve a small amount of CER8-d9 in a suitable solvent such as

chloroform:methanol (2:1, v/v).

Procedure:

Spot the dissolved sample onto the TLC plate.

Develop the plate in a sealed chamber containing the mobile phase.

After the solvent front has reached a sufficient height, remove the plate and allow it to dry.

Visualization: Visualize the spots under UV light (if the compound is fluorescent) or by

staining with a suitable reagent such as phosphomolybdic acid or iodine vapor. A single spot

indicates high purity.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Identity and Quantification
LC-MS is a powerful technique for the definitive identification and quantification of ceramides.

Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient elution is often employed, starting with a higher aqueous phase

and transitioning to a higher organic phase. For example, a gradient of water with 0.1%

formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

Mass Spectrometer: An electrospray ionization (ESI) source coupled to a triple quadrupole or

high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Procedure:

Prepare a dilute solution of CER8-d9 in an appropriate solvent.

Inject the sample into the LC-MS system.
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The compound will be separated by the HPLC column and then ionized in the ESI source.

The mass spectrometer will detect the mass-to-charge ratio (m/z) of the molecular ion and

its fragments. The deuterated nature of CER8-d9 will result in a characteristic mass shift

compared to its non-deuterated counterpart.

Visualization of Analytical Workflow
The following diagram illustrates a typical workflow for the analysis of CER8-d9.
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Caption: Workflow for the analysis of CER8-d9.

To cite this document: BenchChem. [Comparative Analysis of CER8-d9 Certificates of
Analysis for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11936655#certificate-of-analysis-for-cer8-d9-from-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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